Cas no 1806312-36-6 (2,5-Dichloro-3-mercaptopyridine)

• Product Name: 2,5-Dichloro-3-mercaptopyridine
• CAS No: 1806312-36-6
• MF: C₅H₃Cl₂NS
• MW: 180.055017709732
• CID: 4904706
• Update Time: 2025-06-09

2,5-Dichloro-3-mercaptopyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3-mercaptopyridine

• Inchi： 1S/C5H3Cl2NS/c6-3-1-4(9)5(7)8-2-3/h1-2,9H
• InChI Key： IYOKBJQKBHAPQS-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)S)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• XLogP3: 2.6
• Topological Polar Surface Area: 13.9

Additional information on 2,5-Dichloro-3-mercaptopyridine

2,5-Dichloro-3-mercaptopyridine (CAS No. 1806312-36-6): An Overview of a Versatile Heterocyclic Compound

2,5-Dichloro-3-mercaptopyridine (CAS No. 1806312-36-6) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and chemical reactivity.

The molecular formula of 2,5-Dichloro-3-mercaptopyridine is C₅H₄Cl₂N₁S₁, and it has a molecular weight of approximately 185.01 g/mol. The presence of chlorine atoms and a mercapto group in the pyridine ring imparts distinct chemical properties to this compound, making it a valuable building block in synthetic chemistry.

Synthesis and Chemical Properties: The synthesis of 2,5-Dichloro-3-mercaptopyridine can be achieved through various methods, including the reaction of 2,5-dichloropyridine with sodium hydrosulfide or other sulfur-containing reagents. The resulting compound exhibits excellent stability under normal conditions but can undergo selective reactions under specific conditions, such as nucleophilic substitution or oxidation.

The presence of the mercapto group (SH) in 2,5-Dichloro-3-mercaptopyridine makes it a versatile reagent for forming thioether linkages, which are crucial in the synthesis of bioactive molecules. Additionally, the chlorine atoms can be selectively substituted with other functional groups, further expanding the utility of this compound in organic synthesis.

Biological Activity and Applications: Recent studies have highlighted the potential biological activities of 2,5-Dichloro-3-mercaptopyridine. For instance, it has been shown to exhibit moderate antioxidant properties due to the presence of the mercapto group. This property makes it a candidate for use in formulations designed to protect cells from oxidative stress.

In the pharmaceutical industry, 2,5-Dichloro-3-mercaptopyridine is being explored as an intermediate in the synthesis of novel drugs. Its ability to form stable thioether linkages and undergo selective substitutions makes it an attractive starting material for developing compounds with specific biological targets. For example, researchers have used this compound to synthesize derivatives with potential anti-inflammatory and antiviral activities.

In agrochemical applications, 2,5-Dichloro-3-mercaptopyridine has been investigated as a precursor for developing new pesticides and herbicides. The unique chemical structure allows for the design of molecules with enhanced efficacy and reduced environmental impact. Studies have shown that compounds derived from 2,5-Dichloro-3-mercaptopyridine can exhibit improved selectivity and reduced toxicity compared to existing products.

Molecular Modeling and Computational Studies: Advances in computational chemistry have enabled detailed studies of the molecular structure and reactivity of 2,5-Dichloro-3-mercaptopyridine. Molecular dynamics simulations have provided insights into the conformational flexibility and electronic properties of this compound. These studies have helped predict its behavior in various chemical reactions and interactions with biological targets.

Theoretical calculations have also revealed that the electronic structure of 2,5-Dichloro-3-mercaptopyridine is highly influenced by the presence of the mercapto group and chlorine atoms. This has implications for its reactivity in synthetic transformations and its potential biological activity.

Safety Considerations: While 2,5-Dichloro-3-mercaptopyridine is not classified as a hazardous material under current regulations, proper handling precautions should be taken due to its reactive nature. Users should wear appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It is also advisable to work with it in a well-ventilated area to minimize exposure to vapors.

In conclusion, 2,5-Dichloro-3-mercaptopyridine (CAS No. 1806312-36-6) is a promising heterocyclic compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and reactivity make it an attractive building block for developing novel bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemistry.